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Compound of Interest

Compound Name: N,N-Dibutylformamide

cat. No.: B1630514

An In-depth Technical Guide to the Physical Properties of N,N-Dibutylformamide

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is fundamental. N,N-Dibutylformamide
(CAS No. 761-65-9), a substituted amide, serves various roles in chemical synthesis.[1][2] This
guide provides a detailed overview of its core physical characteristics, outlines experimental
protocols for their determination, and presents a visual workflow for a key measurement.

Core Physical and Chemical Properties

N,N-Dibutylformamide is a clear, colorless to light yellow liquid.[3][4] Its key physical
properties are summarized below, providing a baseline for its handling, use in reactions, and
purification.

Quantitative Data Summary

The following table compiles the essential physical data for N,N-Dibutylformamide, as
reported in the literature. It is important to note the conditions, such as temperature and
pressure, under which these values were determined.
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Property Value Conditions Citations
Molecular Formula CoH19NO 5161171
Molecular Weight 157.25 g/mol [81[9][10]
Density 0.864 g/mL at 25 °C [3][11]
0.8932 g/cm3 at 20 °C [4][8]
Boiling Point 119-120 °C at 15 mmHg [2][11][12]
76-78 °C at 0.25 Torr [4]
240 °C at atmospheric 8]

pressure
Melting Point <-30°C [51I8][11][12]
Refractive Index (n_D) 1.44 at 20 °C [B1[11][12]
1.4425 - 1.4460 at 20 °C [6]
Vapor Pressure <1 mmHg at 20 °C [5][10][11]
Flash Point 100 °C (212 °F) closed cup [71[10]
115 °C (239 °F) 2]
Solubility Insoluble in water [21[3114118]1[11]

Experimental Protocols for Property Determination

Accurate determination of physical properties is crucial for compound identification and purity
assessment.[13][14] The following sections detail standard laboratory protocols for measuring
the density, boiling point, and refractive index of a liquid sample like N,N-Dibutylformamide.

Determination of Density

Density is determined by measuring the mass of a known volume of the liquid.[15]
Apparatus:

» Electronic balance (accurate to at least 0.01 g)
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Graduated cylinder (e.g., 25 mL or 50 mL) or a pycnometer (specific gravity bottle) for higher
precision

Pipette

Thermometer

Procedure:

Ensure the graduated cylinder or pycnometer is clean and completely dry.

Place the empty container on the electronic balance and tare it, or record its mass (ma).[15]
[16]

Carefully transfer a specific volume of N,N-Dibutylformamide (e.g., 20 mL) into the
container. Record the exact volume (V) by reading the bottom of the meniscus at eye level.
[15][16]

Weigh the container with the liquid and record the combined mass (mz).

Measure and record the temperature of the liquid, as density is temperature-dependent.

Calculate the mass of the liquid (m_liquid) by subtracting the mass of the empty container:
m_liquid = m2 - ma.

Calculate the density (p) using the formula: p = m_liquid / V.[15]

Repeat the measurement at least two more times and calculate the average value to ensure
precision.[16]

Determination of Boiling Point (Micro Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[13][17] For small sample volumes, a micro-boiling point determination is effective.[18]

Apparatus:

Melting point apparatus (e.g., MelTemp) or a Thiele tube with heating oil
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Small test tube (fusion tube)

Capillary tube (one end sealed)

Thermometer

Sample of N,N-Dibutylformamide (~0.5 mL)

Procedure:

Transfer a small amount (a few milliliters) of N,N-Dibutylformamide into the small test tube.
[13]

e Place the capillary tube into the test tube with its open end submerged in the liquid.[13]
 Attach the test tube to a thermometer.

o Place the assembly into the heating block of the melting point apparatus or a Thiele tube.
Ensure the thermometer bulb is level with the liquid sample.[18]

o Begin heating gently. As the temperature rises, air trapped in the capillary tube will be
expelled, seen as a slow stream of bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tube. At this point, the vapor pressure of the liquid has overcome the external pressure.[18]

o Stop heating and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
be drawn back into the capillary tube. Record this temperature.[18]

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property useful for identifying a substance and assessing
its purity.[14][19]

Apparatus:
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Abbe refractometer
Dropper or pipette
Acetone or ethanol for cleaning

Soft lens tissue (e.g., Kimwipes)

Procedure:

Turn on the refractometer's light source.

Clean the surfaces of the upper and lower prisms with a soft tissue moistened with acetone
or ethanol and allow them to dry completely.[14][20]

Using a pipette, place 1-2 drops of N,N-Dibutylformamide onto the surface of the lower
prism. Do not let the pipette tip touch the prism.[20]

Close the prisms together securely.

Look through the eyepiece. You will see a field of view that is partially light and partially dark.
[21]

Turn the coarse adjustment knob until the borderline between the light and dark fields is
centered in the crosshairs.

If the borderline is blurry or has color fringes, adjust the dispersion correction wheel until the
line is sharp and colorless.[20]

Press the switch to illuminate the scale and read the refractive index value, typically to four
decimal places.[14][21]

Record the temperature from the thermometer on the refractometer, as refractive index is
temperature-dependent. If the measurement temperature is not the standard 20 °C, a
temperature correction may be necessary.[14][21]

Mandatory Visualization
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The following diagram illustrates a generalized workflow for determining the boiling point of a
liquid sample using the micro-capillary method.

Prepare Sample:
Place liquid in fusion tube.
Insert inverted capillary tube.

Assemble Apparatus:
Attach tube to thermometer.
Place in heating block.

Heat Gently:
Observe for bubble stream.

Is bubble stream
rapid and continuous?

Stop Heating:
Allow to cool slowly.

Record Temperature:
Note temp when liquid enters capillary.
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Caption: Workflow for micro-boiling point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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